![molecular formula C4H7ClF3N3 B2652685 2-[3-(trifluoromethyl)-3H-diazirin-3-yl]ethan-1-amine hydrochloride CAS No. 2095409-03-1](/img/structure/B2652685.png)
2-[3-(trifluoromethyl)-3H-diazirin-3-yl]ethan-1-amine hydrochloride
Overview
Description
“2-[3-(trifluoromethyl)-3H-diazirin-3-yl]ethan-1-amine hydrochloride” is a chemical compound with the CAS Number: 2095409-03-1 . It has a molecular weight of 189.57 . The compound is stored at temperatures below -10°C and is in powder form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C4H6F3N3.ClH/c5-4(6,7)3(1-2-8)9-10-3;/h1-2,8H2;1H . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a structural formula.Physical and Chemical Properties Analysis
This compound has a molecular weight of 189.57 . It is a powder and is stored at temperatures below -10°C .Scientific Research Applications
Photoaffinity Probes
2-[3-(trifluoromethyl)-3H-diazirin-3-yl]ethan-1-amine hydrochloride and similar compounds have been used in photoaffinity probes. One study focused on the photolysis of 3-aryl-3-(trifluoromethyl)diazirines, highlighting their potential limitations in obtaining primary sequence data in biological systems due to their instability and potential for reversal of the photoinsertion process (Platz et al., 1991).
Carbon Radical Traps
These compounds have been investigated for their ability to trap carbon radicals. A study examined the addition of carbon radicals to diazirines, leading to the formation of imines that can be easily hydrolyzed to amines (Barton et al., 1993).
Bioadhesive Formulations
In the development of bioadhesive formulations for tissue fixation, diazirine molecules like 4-[3-(trifluoromethyl)-3H-diazirin-3-yl] benzyl bromide have been used to create hydrogel bioadhesives. These adhesives form covalent crosslinks with hydrated tissues after UV activation, demonstrating potential for clinical applications (Feng et al., 2016).
Peptide Photoaffinity Reagents
The synthesis and application of a carbene-yielding amino acid, incorporating a diazirine molecule for use in peptide photoaffinity reagents, has been explored. This application is significant in the study of protein interactions and structure (Shih & Bayley, 1985).
Surface Modification of Carbon Materials
3-Aryl-3-(trifluoromethyl)diazirines have been used for the covalent surface modification of graphitic carbon and carbon nanotubes. This application is important in materials science for creating modified surfaces with specific chemical functionalities (Lawrence et al., 2011).
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can cause certain health hazards . Specific hazard statements associated with this compound include H302, H315, H319, and H335 . These codes indicate that the compound can be harmful if swallowed, can cause skin irritation, can cause serious eye irritation, and may cause respiratory irritation .
Properties
IUPAC Name |
2-[3-(trifluoromethyl)diazirin-3-yl]ethanamine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H6F3N3.ClH/c5-4(6,7)3(1-2-8)9-10-3;/h1-2,8H2;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LXNPLCZMPQKROK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CN)C1(N=N1)C(F)(F)F.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H7ClF3N3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
189.57 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
2095409-03-1 |
Source
|
| Record name | 2-[3-(trifluoromethyl)-3H-diazirin-3-yl]ethan-1-amine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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